4-((Pyridin-2-yloxy)methyl)benzaldehyde
Overview
Description
“4-((Pyridin-2-yloxy)methyl)benzaldehyde” is a chemical compound with the molecular formula C13H11NO2 . It has a molecular weight of 213.23 g/mol . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Physical and Chemical Properties Analysis
“this compound” is a solid, semi-solid, liquid, or lump substance . More detailed physical and chemical properties may be available in specialized chemical databases or literature.Scientific Research Applications
Biocompatible Chemosensors for pH
- Application : 2-hydroxy-5-methyl-3-((pyridin-2-ylimino)methyl)benzaldehyde (HM-2py-B) has been used as a fluorescent chemosensor for pH, capable of differentiating between normal cells and cancer cells based on pH variations. (Dhawa et al., 2020).
Removal of Pb(II) Ions
- Application : Magnetic chitosan-4-((pyridin-2-ylimino)methyl)benzaldehyde Schiff's Base (m-CSPIB) has been developed for the removal of Pb(II) ions from aqueous environments. This biopolymer demonstrates significant sorption capacity and is applicable in environmental remediation. (Gutha & Munagapati, 2016).
Synthesis of Medicinally Privileged Scaffolds
- Application : Benzaldehydes, including derivatives of 4-((pyridin-2-ylimino)methyl)benzaldehyde, have been used in the synthesis of pyrano[3,2-c]pyridine scaffolds. These compounds are significant in medical research due to their potential biomedical applications. (Elinson et al., 2018).
Protonation, Methylation, and Silver(I) Coordination Chemistry
- Application : Derivatives of 4-((pyridin-2-ylimino)methyl)benzaldehyde have been explored in the development of new, highly conjugated compounds. These compounds are studied for their protonation, methylation, and coordination chemistry with silver(I), indicating their potential in material science and catalysis. (Zhang, 2021).
Synthesis of Small Molecule Anticancer Drugs
- Application : 4-(pyrrolidin-1-ylmethyl)benzaldehyde, a derivative, is a key intermediate in the synthesis of small molecule anticancer drugs, demonstrating its significance in pharmaceutical research. (Zhang et al., 2018).
Safety and Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, and the hazard statements H315, H319, and H335 . Precautionary statements include P261 and P305+P351+P338 . For more detailed safety information, it’s recommended to refer to the compound’s Material Safety Data Sheet (MSDS) .
Properties
IUPAC Name |
4-(pyridin-2-yloxymethyl)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c15-9-11-4-6-12(7-5-11)10-16-13-3-1-2-8-14-13/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VINQGBDHZQAKTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)OCC2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101283767 | |
Record name | 4-[(2-Pyridinyloxy)methyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101283767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
936342-25-5 | |
Record name | 4-[(2-Pyridinyloxy)methyl]benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=936342-25-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[(2-Pyridinyloxy)methyl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101283767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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